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Cat. No.: B1669240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clorindione, with the systematic IUPAC name 2-(4-chlorophenyl)-1H-indene-1,3(2H)-dione, is

a synthetic derivative of 1,3-indandione. It functions as a vitamin K antagonist, playing a crucial

role in the anticoagulation process by inhibiting the vitamin K epoxide reductase complex

subunit 1 (VKORC1). This action disrupts the vitamin K cycle, which is essential for the

synthesis of various blood clotting factors. This technical guide provides a preliminary overview

of the chemical structure of Clorindione, including its fundamental properties, and outlines its

mechanism of action.

Chemical Structure and Properties
The chemical structure of Clorindione is characterized by a central 1,3-indandione moiety

substituted at the 2-position with a 4-chlorophenyl group.

Table 1: Chemical Identifiers and Properties of Clorindione
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Property Value Reference(s)

IUPAC Name
2-(4-chlorophenyl)-1H-indene-

1,3(2H)-dione

CAS Number 1146-99-2

Molecular Formula C₁₅H₉ClO₂

Molecular Weight 256.68 g/mol

SMILES String
Clc1ccc(cc1)C1C(=O)c2ccccc

2C1=O

Experimental Data
Detailed experimental data for the structural elucidation of Clorindione is not readily available

in the public domain. However, based on the analysis of structurally similar 1,3-indandione

derivatives, the following spectroscopic characteristics can be anticipated.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific spectral data for Clorindione is not available, the expected ¹H and ¹³C NMR

spectra would show characteristic signals for the aromatic protons and carbons of the

indandione and chlorophenyl rings. The methine proton at the 2-position of the indandione ring

would also be a key feature.

Infrared (IR) Spectroscopy
The IR spectrum of Clorindione is expected to exhibit strong absorption bands characteristic

of the carbonyl (C=O) groups of the 1,3-indandione moiety, typically in the range of 1680-1740

cm⁻¹. Aromatic C-H and C=C stretching vibrations would also be present.

Mass Spectrometry (MS)
Mass spectrometry of Clorindione would show a molecular ion peak corresponding to its

molecular weight. The fragmentation pattern would likely involve the loss of the chlorophenyl

group and cleavage of the indandione ring.
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Experimental Protocols
Synthesis of 2-(4-chlorophenyl)-1H-indene-1,3(2H)-dione
(Clorindione)
A potential synthetic route for Clorindione is the Knoevenagel condensation of phthalic

anhydride with 4-chlorophenylacetic acid.[1]

Materials:

Phthalic anhydride

4-Chlorophenylacetic acid

Sodium acetate (catalyst)

Acetic anhydride (solvent)

Procedure:

A mixture of phthalic anhydride, 4-chlorophenylacetic acid, and a catalytic amount of sodium

acetate is heated in acetic anhydride.

The reaction mixture is refluxed for several hours.

Upon cooling, the product crystallizes out of the solution.

The crude product is collected by filtration, washed with a suitable solvent (e.g., ethanol),

and can be further purified by recrystallization.

Vitamin K Epoxide Reductase (VKORC1) Inhibition
Assay
The inhibitory activity of Clorindione on VKORC1 can be assessed using a cell-based assay.

[2]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Clorindione against

VKORC1.
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Materials:

HEK293T cells

Expression vector for human VKORC1

Reporter plasmid encoding a vitamin K-dependent protein (e.g., Factor IX)

Cell culture medium and supplements

Vitamin K epoxide

Clorindione

ELISA kit for the detection of the carboxylated reporter protein

Procedure:

Cell Culture and Transfection: HEK293T cells are co-transfected with the VKORC1

expression vector and the reporter plasmid.

Inhibitor Treatment: Transfected cells are treated with varying concentrations of Clorindione
in the presence of a fixed concentration of vitamin K epoxide.

Incubation: Cells are incubated to allow for the expression and carboxylation of the reporter

protein.

Detection: The amount of carboxylated reporter protein secreted into the cell culture medium

is quantified using an ELISA.

Data Analysis: The IC₅₀ value is calculated by plotting the percentage of inhibition against

the logarithm of the Clorindione concentration.

Signaling Pathway
Clorindione exerts its anticoagulant effect by inhibiting vitamin K epoxide reductase

(VKORC1), a key enzyme in the vitamin K cycle. This cycle is coupled to the coagulation

cascade.[3][4]
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Vitamin K cycle inhibition by Clorindione and its effect on the coagulation cascade.

Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of

Clorindione.
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General workflow for the synthesis and characterization of Clorindione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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